Ammonium pyrosulfate

• IUPAC Name: diazanium;sulfonato sulfate
• InChI: InChI=1S/2H3N.H2O7S2/c;;1-8(2,3)7-9(4,5)6/h2*1H3;(H,1,2,3)(H,4,5,6)
• InChI Key: OYLGLPVAKCEIKU-UHFFFAOYSA-N
• Canonical SMILES: [NH4+].[NH4+].[O-]S(=O)(=O)OS(=O)(=O)[O-]
• Molecular Formula: H8N2O7S2
• DSSTOX Substance ID: DTXSID30474790
• Molecular Weight: 212.21 g/mol
• CAS No.: 10031-68-2

Description

Ammonium pyrosulfate is an inorganic compound with the chemical formula (NH4)2S2O8. It is a colorless crystalline solid or white crystalline powder that is highly soluble in water. This compound is known for its strong oxidizing properties and is used in various industrial and chemical processes .

Preparation Methods

Synthetic Routes and Reaction Conditions: Ammonium pyrosulfate can be synthesized by reacting concentrated sulfuric acid with concentrated ammonia at low temperatures. The reaction is as follows: [ 2NH3 + 2H2SO4 \rightarrow (NH4)2S2O8 ]

Industrial Production Methods: In industrial settings, the production of this compound involves the electrolysis of ammonium sulfate solutions. This method ensures high purity and yield of the compound .

Chemical Reactions Analysis

Types of Reactions: Ammonium pyrosulfate undergoes several types of chemical reactions, including:

Oxidation: It acts as a strong oxidizing agent and can oxidize various organic and inorganic substances.

Decomposition: Upon heating, it decomposes to release oxygen, sulfur dioxide, and ammonia.

Common Reagents and Conditions:

Oxidation Reactions: Common reagents include organic compounds and transition metals. The reactions typically occur under mild conditions.

Decomposition Reactions: These reactions occur at elevated temperatures, leading to the formation of ammonium sulfate and oxygen.

Major Products:

Oxidation Reactions: The major products depend on the specific reactants but often include oxidized organic compounds and metal oxides.

Decomposition Reactions: The primary products are ammonium sulfate, oxygen, and sulfur dioxide

Scientific Research Applications

Ammonium pyrosulfate has a wide range of applications in scientific research, including:

Chemistry: It is used as an oxidizing agent in organic synthesis and polymerization reactions.

Biology: It is employed in the preparation of biological samples for analysis.

Medicine: It is used in the synthesis of pharmaceuticals and other medical compounds.

Industry: It is utilized in the production of high-energy explosives, as a catalyst in various chemical reactions, and in the treatment of wastewater

Mechanism of Action

The mechanism of action of ammonium pyrosulfate involves its strong oxidizing properties. It can donate oxygen atoms to other substances, thereby oxidizing them. This process often involves the formation of radical intermediates, which can further react with other molecules. The molecular targets and pathways involved depend on the specific application and reactants used .

Comparison with Similar Compounds

Ammonium Persulfate: Similar in structure and properties, but with different applications and reactivity.

Potassium Pyrosulfate: Another strong oxidizing agent with similar chemical behavior but different solubility and stability characteristics.

Uniqueness: Ammonium pyrosulfate is unique due to its high solubility in water and its ability to act as a strong oxidizing agent under mild conditions. This makes it particularly useful in applications where controlled oxidation is required .

Synthesis routes and methods

Procedure details

Halstead (J. Appl. Chem., 1970, 20:129-132) describes the decomposition of ammonium sulfate at 400° C. The first reaction converts ammonium sulfate to ammonium bisulfate and ammonia. In a second reaction, the ammonium bisulfate dehydrates to form a water molecule and ammonium pyrosulfate, (NH4)2S2O7. Further heating of the ammonium pyrosulfate to form sulfur dioxide and nitrogen, which are not desired products from ammonium sulfate, is also carried out.